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Introduction
Cyclaniliprole, a novel anthranilic diamide insecticide, has demonstrated significant efficacy

against a broad spectrum of insect pests. Its primary mode of action involves the activation of

ryanodine receptors (RyRs), leading to an uncontrolled release of intracellular calcium stores,

which results in muscle paralysis and eventual death of the insect.[1] Beyond its acute toxicity,

sublethal exposure to Cyclaniliprole can induce profound transgenerational effects,

influencing the fitness and population dynamics of subsequent generations. This technical

guide provides an in-depth analysis of these effects, compiling quantitative data, detailing

experimental methodologies, and visualizing the underlying biological pathways.

Data Presentation: Quantitative Transgenerational
Effects
The following tables summarize the key quantitative data from studies investigating the

sublethal and transgenerational effects of Cyclaniliprole and the closely related compound,

Cyantraniliprole, on various insect species.

Table 1: Sublethal and Transgenerational Effects of Cyclaniliprole on Rhopalosiphum padi
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Generation Parameter Control LC₁₅ LC₃₅

F₀
Adult Longevity

(days)
13.26 7.17 3.26

Fecundity

(nymphs/female)
20.21 11.12 4.31

F₁
Fourth Nymphal

Stage (days)
- -

Significantly

Reduced

Net Reproductive

Rate (R₀)
- -

Significantly

Reduced

Age-Stage

Specific Survival

Rate (sₓⱼ)

-
Significantly

Reduced

Significantly

Reduced

Age-Specific

Survival Rate (lₓ)
-

Significantly

Reduced

Significantly

Reduced

Age-Specific

Maternity (lₓmₓ)
-

Significantly

Reduced

Significantly

Reduced

Age-Stage Life

Expectancy (eₓⱼ)
-

Significantly

Reduced

Significantly

Reduced

Data extracted from a study on the effects of Cyclaniliprole on the bird cherry-oat aphid,

Rhopalosiphum padi.[2][3]

Table 2: Sublethal and Transgenerational Effects of Cyclaniliprole on Schizaphis graminum
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Generation Parameter Control LC₁₅ LC₃₅

F₀
Adult Longevity

(days)
8.40 7.50 5.76

Fecundity

(nymphs/female)
12.33 10.25 7.08

F₁
Third Nymphal

Stage (days)
-

Significantly

Shortened
-

Age-Specific

Survival Rate (lₓ)
-

No Significant

Effect

Significantly

Reduced

Age-Specific

Maternity (lₓmₓ)
-

No Significant

Effect

Significantly

Reduced

Age-Stage Life

Expectancy (eₓⱼ)
-

No Significant

Effect

Significantly

Reduced

Data extracted from a study on the effects of Cyclaniliprole on the greenbug aphid, Schizaphis

graminum.[2][3]

Table 3: Sublethal and Transgenerational Effects of Cyantraniliprole on Agrotis ipsilon
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Generation Parameter Control LC₅ LC₂₀ LC₄₀

F₀

Larval

Duration

(days)

Shorter Prolonged Prolonged Prolonged

Pupal

Duration

(days)

16.37 17.63 17.79 17.67

Female Adult

Longevity

(days)

12.04 9.54 7.53 8.40

Male Adult

Longevity

(days)

10.73 8.67 8.28 8.00

Fecundity

(eggs/female)
Higher Reduced Reduced Reduced

F₁
Pupal Weight

(female)
Lower

Significantly

Higher

Significantly

Higher

Significantly

Higher

Pupal Weight

(male)
Lower

Significantly

Higher

Significantly

Higher

Significantly

Higher

Egg

Hatchability

(%)

Higher
Significantly

Lower

Significantly

Lower

Significantly

Lower

Data extracted from a study on the effects of Cyantraniliprole on the black cutworm, Agrotis

ipsilon.[4][5][6][7][8][9]

Experimental Protocols
This section details the methodologies employed in the cited studies to assess the

transgenerational effects of Cyclaniliprole.

Insect Rearing and Culture Maintenance
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Aphid Rearing (R. padi and S. graminum): Aphids are reared on wheat seedlings in a

controlled environment, typically at 20-25°C with a 16:8 hour (light:dark) photoperiod and 60-

70% relative humidity.[2]

Moth Rearing (A. ipsilon): Black cutworm larvae are reared on an artificial diet in individual

containers under controlled conditions (e.g., 25±1°C, 70±5% RH, 14:10 h L:D photoperiod)

to prevent cannibalism.[4]

Bioassays to Determine Sublethal Concentrations (LCx)
Leaf-Dipping Method (for aphids): Wheat leaves are dipped in serial dilutions of

Cyclaniliprole solution for a specified time (e.g., 10-20 seconds) and then air-dried. Adult

aphids are then placed on these treated leaves. Mortality is assessed after 24-48 hours to

calculate the lethal concentrations (e.g., LC₁₅, LC₃₅).[2]

Diet Incorporation Method (for moths): Cyclaniliprole is incorporated into the artificial diet at

various concentrations. Fourth-instar larvae are fed this treated diet. Mortality is recorded

after a set period to determine the LC values (e.g., LC₅, LC₂₀, LC₄₀).[4]

Assessment of F₀ Generation Effects
Surviving adult insects from the sublethal concentration bioassays are used as the F₀

generation.

Longevity and Fecundity: Individual adults are maintained on untreated food sources. The

lifespan of each adult and the number of offspring produced daily are recorded until the

death of the adult.[2][4]

Assessment of F₁ Generation Effects
Offspring produced by the F₀ generation are collected within 24 hours of birth/hatching and

are reared on untreated food sources.

Life Table Parameters: A cohort of F₁ individuals is monitored daily. The duration of each

developmental stage (nymphal instars or larval/pupal stages), survival, and fecundity of the

resulting adults are recorded.
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Data Analysis: The collected data are analyzed using age-stage, two-sex life table analysis

to calculate various demographic parameters, including the net reproductive rate (R₀),

intrinsic rate of increase (r), mean generation time (T), age-stage specific survival rate (sₓⱼ),

age-specific survival rate (lₓ), age-specific maternity (lₓmₓ), and age-stage life expectancy

(eₓⱼ).[2][4]

Mandatory Visualizations
Signaling Pathway of Cyclaniliprole's Primary Mode of
Action
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Caption: Primary mechanism of Cyclaniliprole action in insect muscle cells.

Experimental Workflow for Assessing Transgenerational
Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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